4-Bromo-2-chloro-3-methoxypyridine
Overview
Description
4-Bromo-2-chloro-3-methoxypyridine is a chemical compound with the CAS Number: 1227563-35-0 . It has a molecular weight of 222.47 .
Molecular Structure Analysis
The IUPAC name for this compound is 4-bromo-2-chloro-3-methoxypyridine . The InChI code is 1S/C6H5BrClNO/c1-10-5-4(7)2-3-9-6(5)8/h2-3H,1H3 .Chemical Reactions Analysis
While specific chemical reactions involving 4-Bromo-2-chloro-3-methoxypyridine are not detailed in the search results, similar compounds have been used in the synthesis of crown-ester-bipyridines and viologens through sodium or nickel reductive coupling, side chain oxidation, and esterification .Scientific Research Applications
Chemical Synthesis
“4-Bromo-2-chloro-3-methoxypyridine” is used as a starting material in various chemical synthesis processes . It’s a versatile compound that can be used to create a wide range of other chemicals, making it a valuable tool in the field of chemical synthesis .
Preparation of Crown-Ester-Bipyridines and Viologens
This compound is used as a starting material in the preparation of crown-ester-bipyridines and viologens . These are complex organic compounds with a wide range of applications, including use in dyes and pharmaceuticals .
Organic Synthesis
“4-Bromo-2-chloro-3-methoxypyridine” serves as an important raw material and intermediate in organic synthesis . It’s used in the creation of a variety of organic compounds, contributing to the diversity and complexity of organic chemistry .
Pharmaceuticals
This compound is used in the pharmaceutical industry as a raw material and intermediate . It’s used in the synthesis of various drugs, contributing to the development of new treatments and therapies .
Agrochemicals
“4-Bromo-2-chloro-3-methoxypyridine” is also used in the production of agrochemicals . These chemicals are used in agriculture to protect crops and improve yield, making this compound an important tool in the field of agriculture .
Dyes
This compound is used in the production of dyes . The complex organic compounds it helps create can be used to produce a wide range of colors, contributing to the diversity and vibrancy of the world of dyes .
Fluorescent Materials
“4-Bromo-2-chloro-3-methoxypyridine” and its derivatives have attracted remarkable attention because of their extensive applications in many fields such as fluorescent materials . These materials have a wide range of applications, from scientific research to commercial products .
Natural Compounds
2-pyridone compounds, which can be synthesized from “4-Bromo-2-chloro-3-methoxypyridine”, have versatile applications in different areas including natural compounds . This makes it an important compound in the study and synthesis of natural products .
Safety and Hazards
Mechanism of Action
Target of Action
Pyridine derivatives are known to play a key role in various biochemical processes and are widely used in pharmaceuticals .
Mode of Action
It’s known that pyridine derivatives can act as highly active and easily coordinated organic ligands in homogeneous catalysis involving transition metals .
Biochemical Pathways
It’s worth noting that pyridine derivatives are often used in the suzuki–miyaura (sm) cross-coupling reaction, a widely applied transition metal-catalyzed carbon–carbon bond-forming reaction .
Result of Action
It’s known that pyridine derivatives are used in the synthesis of various drugs, suggesting they may have significant biological effects .
properties
IUPAC Name |
4-bromo-2-chloro-3-methoxypyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrClNO/c1-10-5-4(7)2-3-9-6(5)8/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MFNSBFZDQSQIKF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CN=C1Cl)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.47 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1227563-35-0 |
Source
|
| Record name | 4-bromo-2-chloro-3-methoxypyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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